Cas no 50790-68-6 (Benzoic acid, 5-hydroxy-2,4-dimethyl-)
50790-68-6 structure
Product Name:Benzoic acid, 5-hydroxy-2,4-dimethyl-
CAS No:50790-68-6
MF:C9H10O3
MW:166.173902988434
CID:1569264
PubChem ID:10899047
Update Time:2025-04-21
Benzoic acid, 5-hydroxy-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-hydroxy-2,4-dimethyl-
- 5-hydroxy-2,4-dimethylbenzoic acid
- DA-05364
- 50790-68-6
- SCHEMBL13199099
- 5-hydroxy-2,4-dimethyl-benzoic Acid
-
- Inchi: 1S/C9H10O3/c1-5-3-6(2)8(10)4-7(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
- InChI Key: USURWULBDIUJLN-UHFFFAOYSA-N
- SMILES: OC1=CC(C(=O)O)=C(C)C=C1C
Computed Properties
- Exact Mass: 166.063
- Monoisotopic Mass: 166.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzoic acid, 5-hydroxy-2,4-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009771-250mg |
2,4-Dimethyl-5-hydroxybenzoic acid |
50790-68-6 | 97% | 250mg |
$484.80 | 2023-09-01 | |
| Alichem | A010009771-500mg |
2,4-Dimethyl-5-hydroxybenzoic acid |
50790-68-6 | 97% | 500mg |
$823.15 | 2023-09-01 | |
| Alichem | A010009771-1g |
2,4-Dimethyl-5-hydroxybenzoic acid |
50790-68-6 | 97% | 1g |
$1549.60 | 2023-09-01 |
Benzoic acid, 5-hydroxy-2,4-dimethyl- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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